[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-[(2-chlorophenyl)formamido]propanoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-[(2-chlorobenzoyl)amino]propanoate
• InChI: InChI=1S/C18H22ClN3O4/c1-11(2)18(4,10-20)22-15(23)9-26-17(25)12(3)21-16(24)13-7-5-6-8-14(13)19/h5-8,11-12H,9H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key: HUFCHSLBHYKRSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C(C)NC(=O)C1=CC=CC=C1Cl
• Molecular Formula: C18H22ClN3O4
• Molecular Weight: 379.8 g/mol

Description

This usually involves identifying the compound’s molecular formula, IUPAC name, and structure. The structure can be represented in various forms such as Lewis, line-angle, or 3D structural formulas.

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

This involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, reactivity, and stability.

Mechanism of Action

This is typically used in the context of drugs or enzymes, and involves understanding how the compound interacts with its target to exert its effect.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It could include toxicity, flammability, environmental impact, and precautions for safe handling.

Future Directions

This involves predicting or proposing future research directions. It could be based on the current limitations or the potential applications of the compound.